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For Researchers, Scientists, and Drug Development Professionals

Introduction
Citreoviridin is a mycotoxin produced by several species of fungi, most notably Penicillium

citreonigrum, Aspergillus terreus, and Eupenicillium ochrosalmoneum.[1][2] This neurotoxin has

been detected in various agricultural commodities, particularly in rice, and has been associated

with the "yellow rice disease," which can lead to acute cardiac beriberi.[1] Given the potential

health risks to both humans and animals, sensitive and reliable methods for the quantification

of citreoviridin in food and feed are crucial for ensuring safety and compliance with regulatory

standards.

These application notes provide detailed protocols for the quantification of citreoviridin in food

and feed matrices using High-Performance Liquid Chromatography (HPLC) with Photodiode

Array (PDA) or fluorescence detection, Liquid Chromatography-Tandem Mass Spectrometry

(LC-MS/MS), and Enzyme-Linked Immunosorbent Assay (ELISA).

Analytical Methods Overview
The choice of analytical method for citreoviridin quantification depends on the required

sensitivity, selectivity, and sample throughput.

High-Performance Liquid Chromatography (HPLC) coupled with a Photodiode Array (PDA)

or a fluorescence detector is a widely used technique. HPLC-PDA allows for the identification
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and quantification of citreoviridin based on its characteristic UV-Vis absorption spectrum.

HPLC with fluorescence detection offers higher sensitivity.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is a highly sensitive and

selective method that provides structural information, ensuring accurate identification and

quantification even in complex matrices.[3][4][5] It is often considered the gold standard for

mycotoxin analysis.

Enzyme-Linked Immunosorbent Assay (ELISA) is a rapid and high-throughput screening

method based on the specific binding of antibodies to citreoviridin.[6][7] ELISA kits are

commercially available and are suitable for screening a large number of samples.[6][7]

Quantitative Data Summary
The following tables summarize the performance characteristics of different analytical methods

for citreoviridin quantification in various food and feed matrices.

Table 1: Performance of HPLC Methods for Citreoviridin Quantification

Matrix Method
Recovery
(%)

LOD (µg/kg) LOQ (µg/kg) Reference

Rice HPLC-PDA - - - [8]

Infant

Cereals (Oat,

Multigrain)

HPLC-

Fluorescence
- - 0.5 [9]

Nuts

(Chestnuts,

Hazelnuts,

Walnuts,

Almonds)

HPLC-

MS/MS
70-120 0.5 - 2.5 1.0 - 5.0 [10]

Table 2: Performance of LC-MS/MS Methods for Citreoviridin Quantification
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Matrix Method
Recovery
(%)

LOD (µg/kg) LOQ (µg/kg) Reference

Corn-based

Animal Feed
LC-MS/MS 62-115 - - [11]

Animal Feed LC-MS/MS - - - [3][4]

Cereals LC-MS/MS - - - [12]

Table 3: Performance of ELISA Methods for Citreoviridin Quantification

Matrix Method
Limit of
Detection
(ng/mL)

IC50 (ng/mL) Reference

Red Yeast Rice ic-ELISA 11.86 161.66 [13]

Experimental Protocols
Protocol 1: Quantification of Citreoviridin in Grains (e.g.,
Rice, Corn) by HPLC-PDA
This protocol is based on the methods described for the analysis of mycotoxins in cereal

grains.

1. Sample Preparation and Extraction

Sampling: Obtain a representative sample of the grain lot according to standard sampling

procedures.[14][15][16][17]

Grinding: Grind the sample to a fine powder (to pass a 1 mm sieve).

Extraction:

Weigh 25 g of the ground sample into a 250 mL Erlenmeyer flask.

Add 100 mL of acetonitrile/water (84:16, v/v).
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Shake vigorously for 60 minutes on a mechanical shaker.

Filter the extract through a Whatman No. 1 filter paper.

2. Clean-up (Optional, for complex matrices)

For cleaner extracts, a solid-phase extraction (SPE) or immunoaffinity column (IAC) clean-up

step can be employed.[18]

3. HPLC-PDA Analysis

Instrumentation: HPLC system with a PDA detector.

Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

Mobile Phase: Isocratic elution with acetonitrile/water/acetic acid (65:35:1, v/v/v).

Flow Rate: 1.0 mL/min.

Injection Volume: 20 µL.

Detection: Monitor at 388 nm.

Quantification: Prepare a calibration curve using citreoviridin standards of known

concentrations.

Workflow for HPLC-PDA analysis of citreoviridin in grains.

Protocol 2: Quantification of Citreoviridin in Animal Feed
by LC-MS/MS
This protocol outlines a "dilute and shoot" method, which is a rapid approach for mycotoxin

analysis in feed.[3]

1. Sample Preparation and Extraction

Sampling: Collect a representative feed sample.[14][15][16][17]

Homogenization: Homogenize the sample to ensure uniformity.
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Extraction:

Weigh 5 g of the homogenized sample into a 50 mL polypropylene centrifuge tube.

Add 20 mL of extraction solvent (e.g., acetonitrile/water/formic acid, 79:20:1, v/v/v).

Vortex for 30 minutes at high speed.

Centrifuge at 4000 rpm for 15 minutes.

Take an aliquot of the supernatant and dilute it with the initial mobile phase.

2. LC-MS/MS Analysis

Instrumentation: LC system coupled to a triple quadrupole mass spectrometer.

Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

Mobile Phase:

A: Water with 0.1% formic acid and 5 mM ammonium formate.

B: Methanol with 0.1% formic acid and 5 mM ammonium formate.

Use a gradient elution program.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Ionization: Electrospray ionization (ESI) in positive mode.

MS/MS Detection: Monitor at least two multiple reaction monitoring (MRM) transitions for

citreoviridin for confirmation and quantification.

Quantification: Use a matrix-matched calibration curve or an isotopically labeled internal

standard for accurate quantification.
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Workflow for LC-MS/MS analysis of citreoviridin in animal feed.

Protocol 3: Screening of Citreoviridin in Food Samples
by Competitive ELISA
This protocol provides a general procedure for using a competitive ELISA kit. Always refer to

the specific instructions provided by the kit manufacturer.[6][7][19]

1. Sample Preparation

Extraction:

Weigh a specified amount of the homogenized sample.

Add the extraction solution provided in the kit.

Shake vigorously for the recommended time.

Centrifuge or filter the extract.

Dilute the extract with the provided dilution buffer.

2. ELISA Procedure

Add Standards and Samples: Pipette the standards and diluted sample extracts into the

antibody-coated microtiter wells.

Add Enzyme Conjugate: Add the citreoviridin-enzyme conjugate to each well.
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Incubate: Incubate the plate for the specified time at the recommended temperature. During

this step, free citreoviridin in the sample and the enzyme-labeled citreoviridin compete for

binding to the antibodies on the plate.

Wash: Wash the plate multiple times with the provided wash buffer to remove unbound

reagents.

Add Substrate: Add the substrate solution to each well. The enzyme bound to the plate will

convert the substrate, resulting in a color change.

Stop Reaction: Add the stop solution to terminate the reaction.

Read Absorbance: Measure the absorbance at the specified wavelength using a microplate

reader.

Calculate Results: The concentration of citreoviridin is inversely proportional to the color

intensity. Calculate the concentration based on the standard curve.
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General workflow for competitive ELISA of citreoviridin.
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Conclusion
The methods described provide robust and reliable approaches for the quantification of

citreoviridin in a variety of food and feed samples. The choice of method will depend on the

specific requirements of the analysis, including the need for high-throughput screening

(ELISA), routine quantification (HPLC), or high-sensitivity confirmation (LC-MS/MS). Proper

sampling and sample preparation are critical for obtaining accurate and representative results.

[14][15][16][17] Adherence to these detailed protocols will enable researchers, scientists, and

drug development professionals to effectively monitor and control citreoviridin contamination

in the food and feed supply chain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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